Cas no 565178-10-1 (4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)

• Product Name: 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• CAS No: 565178-10-1
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 3105960
• PubChem ID: 2393256
• Update Time: 2025-11-01

4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• <br>4-(3,5-Dimethyl-phenyl)-1-mercapto-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-on e
• 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
• 4-(3,5-dimethylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 565178-10-1
• EN300-06139
• Z56919235
• 4-(3,5-Dimethyl-phenyl)-1-mercapto-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• AKOS005198554

• Inchi： 1S/C17H14N4OS/c1-10-7-11(2)9-12(8-10)20-15(22)13-5-3-4-6-14(13)21-16(20)18-19-17(21)23/h3-9H,1-2H3,(H,19,23)
• InChI Key： BPSLNBDCIOXOCF-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N1C1C=CC=CC=1C(N2C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 322.08883226Da
• Monoisotopic Mass: 322.08883226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one

Recent Advances in the Study of 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS: 565178-10-1)

The compound 4-(3,5-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS: 565178-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological profile. The compound's triazolquinazolinone core has been identified as a critical pharmacophore, contributing to its high affinity for target proteins.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and modulating immune responses. Notably, its sulfanyl moiety has been linked to enhanced bioavailability and metabolic stability, addressing some of the challenges associated with similar compounds in this class. These findings suggest that 565178-10-1 could serve as a lead compound for the development of novel anti-cancer and anti-inflammatory agents.

Further research is underway to explore the compound's potential in combination therapies and its effects on drug-resistant strains. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. This brief underscores the importance of continued investment in the study of 565178-10-1 and its derivatives to unlock their full therapeutic potential.